N-(t-butyl ester-PEG2)-N-bis(PEG2-propargyl)
N-(t-butyl ester-PEG2)-N-bis(PEG2-propargyl)
N-(t-butyl ester-PEG2)-N-bis(PEG2-propargyl) is a branched alkyne PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods.
Brand Name:
Vulcanchem
CAS No.:
2100306-69-0
VCID:
VC0537790
InChI:
InChI=1S/C25H43NO8/c1-6-12-28-18-21-31-15-9-26(10-16-32-22-19-29-13-7-2)11-17-33-23-20-30-14-8-24(27)34-25(3,4)5/h1-2H,8-23H2,3-5H3
SMILES:
C#CCOCCOCCN(CCOCCOCCC(OC(C)(C)C)=O)CCOCCOCC#C
Molecular Formula:
C25H43NO8
Molecular Weight:
485.62
N-(t-butyl ester-PEG2)-N-bis(PEG2-propargyl)
CAS No.: 2100306-69-0
Inhibitors
VCID: VC0537790
Molecular Formula: C25H43NO8
Molecular Weight: 485.62
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 2100306-69-0 |
---|---|
Product Name | N-(t-butyl ester-PEG2)-N-bis(PEG2-propargyl) |
Molecular Formula | C25H43NO8 |
Molecular Weight | 485.62 |
IUPAC Name | tert-butyl 10-(2-(2-(prop-2-yn-1-yloxy)ethoxy)ethyl)-4,7,13,16-tetraoxa-10-azanonadec-18-ynoate |
Standard InChI | InChI=1S/C25H43NO8/c1-6-12-28-18-21-31-15-9-26(10-16-32-22-19-29-13-7-2)11-17-33-23-20-30-14-8-24(27)34-25(3,4)5/h1-2H,8-23H2,3-5H3 |
Standard InChIKey | SNTDJGZACCWQRM-UHFFFAOYSA-N |
SMILES | C#CCOCCOCCN(CCOCCOCCC(OC(C)(C)C)=O)CCOCCOCC#C |
Appearance | Solid powder |
Description | N-(t-butyl ester-PEG2)-N-bis(PEG2-propargyl) is a branched alkyne PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | N-(t-butyl ester-PEG2)-N-bis(PEG2-propargyl) |
Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. 5: Kanazaki K, Sano K, Makino A, Yamauchi F, Takahashi A, Homma T, Ono M, Saji H. Feasibility of poly(ethylene glycol) derivatives as diagnostic drug carriers for tumor imaging. J Control Release. 2016 Mar 28;226:115-23. doi:10.1016/j.jconrel.2016.02.017. Epub 2016 Feb 8. PubMed PMID: 26869546. |
Last Modified | Aug 20 2021 |
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